Cas no 1784034-39-4 (1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)-)
1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)-
-
- Inchi: 1S/C10H9N3O2/c1-13-9(7-2-4-11-5-3-7)8(6-12-13)10(14)15/h2-6H,1H3,(H,14,15)
- InChI Key: JXAGSHPVYCSSIC-UHFFFAOYSA-N
- SMILES: N1(C)C(C2C=CN=CC=2)=C(C(O)=O)C=N1
1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-369667-0.05g |
1-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid |
1784034-39-4 | 0.05g |
$1068.0 | 2023-06-04 | ||
| Enamine | EN300-369667-0.1g |
1-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid |
1784034-39-4 | 0.1g |
$1119.0 | 2023-06-04 | ||
| Enamine | EN300-369667-0.25g |
1-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid |
1784034-39-4 | 0.25g |
$1170.0 | 2023-06-04 | ||
| Enamine | EN300-369667-0.5g |
1-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid |
1784034-39-4 | 0.5g |
$1221.0 | 2023-06-04 | ||
| Enamine | EN300-369667-1.0g |
1-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid |
1784034-39-4 | 1g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-369667-2.5g |
1-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid |
1784034-39-4 | 2.5g |
$2492.0 | 2023-06-04 | ||
| Enamine | EN300-369667-5.0g |
1-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid |
1784034-39-4 | 5g |
$3687.0 | 2023-06-04 | ||
| Enamine | EN300-369667-10.0g |
1-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid |
1784034-39-4 | 10g |
$5467.0 | 2023-06-04 |
1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)-
Recent Advances in the Study of 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)- (CAS: 1784034-39-4) and Its Applications in Chemical Biology and Medicine
The compound 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)- (CAS: 1784034-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.
Recent studies have highlighted the versatility of 1H-Pyrazole-4-carboxylic acid derivatives as key scaffolds in the design of novel bioactive molecules. The presence of both pyrazole and pyridine rings in this compound provides a robust platform for interactions with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases implicated in cancer progression, with IC50 values in the low micromolar range.
In terms of synthetic accessibility, researchers have developed optimized routes for the production of 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)-, with improved yields and purity. A notable advancement reported in Organic Process Research & Development describes a scalable, one-pot synthesis method that reduces production costs while maintaining high enantiomeric purity. This development is particularly significant for potential large-scale pharmaceutical applications.
The compound's pharmacokinetic properties have been extensively characterized in preclinical models. Studies indicate favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration in rodent models. These characteristics make it an attractive candidate for central nervous system (CNS)-targeted therapies. However, metabolism studies reveal extensive hepatic first-pass effect, suggesting the need for formulation optimization for oral delivery.
Emerging applications of 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)- extend beyond traditional small molecule therapeutics. Recent work in chemical biology has demonstrated its utility as a versatile building block for the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. The compound's ability to serve as a linker between E3 ligase binders and target protein binders has opened new avenues in drug discovery for previously "undruggable" targets.
Ongoing clinical investigations are exploring the therapeutic potential of derivatives of this compound in various disease areas, including oncology, inflammatory disorders, and neurodegenerative diseases. Preliminary results from phase I clinical trials of a lead compound derived from this scaffold show acceptable safety profiles and early signs of efficacy in solid tumors. These developments position 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)- as a promising scaffold for future drug development efforts.
In conclusion, the growing body of research on 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)- (CAS: 1784034-39-4) underscores its importance as a versatile chemical entity with broad applications in medicinal chemistry and chemical biology. Continued investigation into its structure-activity relationships, mechanism of action, and therapeutic potential will likely yield significant advancements in drug discovery in the coming years.
1784034-39-4 (1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-pyridinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)